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Compound of Interest

Compound Name:
Ethyl Cyclopropylcarboxylate-d5

(Major)

Cat. No.: B586708 Get Quote

Proper Disposal of Ethyl
Cyclopropylcarboxylate-d5 (Major)
For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance for the safe and compliant disposal of Ethyl

Cyclopropylcarboxylate-d5. The procedures outlined are based on the safety data for the non-

deuterated analog, Ethyl Cyclopropylcarboxylate, as compounds enriched with stable isotopes

like deuterium (d5) do not require additional disposal precautions beyond those for the parent

compound.[1] However, given the value of deuterated compounds, recycling should be

considered as a primary option.

Key Safety and Hazard Information
Ethyl Cyclopropylcarboxylate is classified as a highly flammable liquid and vapor.[2] It is crucial

to handle this compound in a well-ventilated area, away from heat, sparks, open flames, and

other ignition sources.[3][4] Personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn at all times.
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Property Value Source

Physical State Liquid [3]

Appearance Light yellow [3]

Boiling Point/Range
129 - 133 °C / 264.2 - 271.4 °F

@ 760 mmHg
[3]

Flash Point 18 °C / 64.4 °F [3]

Vapor Density 3.94 [3]

Specific Gravity 0.960 [3]

Incompatible Materials

Acids, Bases, Strong oxidizing

agents, Strong reducing

agents

[3]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper handling and

disposal of Ethyl Cyclopropylcarboxylate-d5.
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Start: Have Excess
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Proceed to Disposal

No
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certified hazardous waste

disposal company.
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Caption: Decision workflow for the handling and disposal of Ethyl Cyclopropylcarboxylate-d5.
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Step-by-Step Disposal Protocol
If recycling is not a viable option, follow these steps for the disposal of Ethyl

Cyclopropylcarboxylate-d5:

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety goggles, and a flame-retardant

lab coat.

Waste Collection:

Collect the waste Ethyl Cyclopropylcarboxylate-d5 in a designated and compatible waste

container. The container should be made of a material that will not react with the chemical.

Ensure the container is properly sealed to prevent leaks and the escape of flammable

vapors.

Labeling:

Clearly label the waste container with the full chemical name: "Ethyl

Cyclopropylcarboxylate-d5".

Include prominent hazard warnings, such as "Flammable Liquid" and any other applicable

hazard symbols.

Storage:

Store the sealed waste container in a designated hazardous waste storage area.

This area must be cool, dry, and well-ventilated.[3]

Crucially, the storage location must be away from all sources of heat, sparks, and open

flames.[3][4]

Ensure the storage area is secure and only accessible to authorized personnel.

Final Disposal:
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Dispose of the contents and the container in accordance with all local, regional, and

national regulations.[3][5]

This typically involves arranging for collection by a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical down the drain or with general

laboratory trash.

By adhering to these procedures, you will ensure the safe and environmentally responsible

disposal of Ethyl Cyclopropylcarboxylate-d5, safeguarding both laboratory personnel and the

wider environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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